3-(Furan-2-yl)-2-methylbenzyl acetate

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: [3-(furan-2-yl)-2-methylphenyl]methyl acetate
• InChI: InChI=1S/C14H14O3/c1-10-12(9-17-11(2)15)5-3-6-13(10)14-7-4-8-16-14/h3-8H,9H2,1-2H3
• InChI Key: IIPZHOOXPUGFEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C2=CC=CO2)COC(=O)C

Description

3-(Furan-2-yl)-2-methylbenzyl acetate is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Furan-2-yl)-2-methylbenzyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Furan-2-yl)-2-methylbenzyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred solution of 10.0 g (0.056 mol) of 3-amino-2-methylphenylmethyl acetate and 37.4 g (0.055 mol) of furan was heated to reflux, and 8.6 g (0.084 mol) of tert-butyl nitrite was added dropwise during 30 minutes. Upon complete addition, the reaction mixture was heated under reflux an additional 1.5 hours, then cooled, and 300 mL of heptane was added. The solution was filtered through 50 g of silica gel. The silica gel was washed with 400 mL of pentane. The wash and filtrate were combined and concentrated under reduced pressure to give a residual oil which was subjected to column chromatography on silica gel, eluting with toluene. The appropriate fractions were combined and concentrated under reduced pressure to give a residual oil. The oil was subjected to distillation under reduced pressure using a Kugelrohr distilling system to give 4.1 g of 3-(2-furanyl)-2-methylphenylmethyl acetate, b.p. 94±2° C./0.05 mm.